N,2-bis(3,5-dichloro-4-((4-chlorophenyl)cyanomethyl)phenyl)-3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carboxamide

• IUPAC Name: N,2-bis[3,5-dichloro-4-[(4-chlorophenyl)-cyanomethyl]phenyl]-3,5-dioxo-1,2,4-triazine-6-carboxamide
• InChI: InChI=1S/C32H16Cl6N6O3/c33-17-5-1-15(2-6-17)21(13-39)27-23(35)9-19(10-24(27)36)41-30(45)29-31(46)42-32(47)44(43-29)20-11-25(37)28(26(38)12-20)22(14-40)16-3-7-18(34)8-4-16/h1-12,21-22H,(H,41,45)(H,42,46,47)
• InChI Key: QSJTWQGJZBSRSU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(C#N)C2=C(C=C(C=C2Cl)NC(=O)C3=NN(C(=O)NC3=O)C4=CC(=C(C(=C4)Cl)C(C#N)C5=CC=C(C=C5)Cl)Cl)Cl)Cl
• Molecular Formula: C32H16Cl6N6O3
• Molecular Weight: 745.2 g/mol

Description

N,2-bis(3,5-dichloro-4-((4-chlorophenyl)cyanomethyl)phenyl)-3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carboxamide is a useful research compound. Its molecular formula is C32H16Cl6N6O3 and its molecular weight is 745.219. The purity is usually 95%.
BenchChem offers high-quality N,2-bis(3,5-dichloro-4-((4-chlorophenyl)cyanomethyl)phenyl)-3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N,2-bis(3,5-dichloro-4-((4-chlorophenyl)cyanomethyl)phenyl)-3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• The compound has been studied in relation to diclazuril, a medication used in veterinary medicine. A study synthesized an unspecified impurity of diclazuril and elucidated its structure, contributing to the understanding of diclazuril quality and impurity control (Hou Zhongke, 2011).

• Research involving 2,4,6-Tris(4-hydroxybenzimino)-1,3,5-triazine synthesized from melamine and 4-hydroxybenzaldehyde led to the creation of new triazine-centered dendrimeric ligands. These ligands were used to synthesize multinuclear Fe(III) and Cr(III) complexes, which were characterized for their magnetic behaviors (S. Uysal & Z. E. Koç, 2010).

• A study investigated the reaction of 6-Phenyl-3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazine with organomagnesium halides. This research contributes to our understanding of the chemistry of triazine derivatives (A. Mustafa, A. K. Mansour, H. A. Zaher, 1971).

• Another study synthesized nucleoside derivatives of 1,2,4-Triazine and evaluated their reactions with various compounds, contributing to the field of medicinal chemistry and drug development (A. K. Mansoub, Y. A. Ibrahim, M. M. Eid, 1976).

• Research into novel N-[4-(2-fluorophenoxy)pyridin-2-yl]cyclopropanecarboxamide derivatives containing a 4-methyl-3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carboxamide moiety investigated their potential as c-Met kinase inhibitors. This study is crucial for the development of new antitumor agents (Ju Liu et al., 2020).

• A study focused on the synthesis and antibacterial evaluation of 6-azapyrimidines with α-methylene-γ-(4-substituted phenyl)-γ-butyrolactone pharmacophores. This research provides insights into the development of new antibacterial agents (Po-Jui Huang & Kuan-Han Lee, 2011).